Cas no 28090-15-5 (Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-)

Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]- structure
28090-15-5 structure
Product Name:Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
CAS No:28090-15-5
MF:C12H14O3
MW:206.237763881683
CID:279620
PubChem ID:267137
Update Time:2025-04-19

Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
    • 4-prenyloxybenzoic acid
    • DTXSID20295911
    • KLZJDQVTNOMAKU-UHFFFAOYSA-N
    • 28090-15-5
    • AKOS000202888
    • 4-(3-methylbut-2-enoxy)benzoic acid
    • A819407
    • SCHEMBL3316632
    • NSC-106253
    • 4-(3-Methyl-but-2-enyloxy)-benzoic acid
    • CHEMBL376892
    • valencic acid
    • NSC106253
    • Inchi: 1S/C12H14O3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-7H,8H2,1-2H3,(H,13,14)
    • InChI Key: KLZJDQVTNOMAKU-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)O)=CC=1)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.112
  • Boiling Point: 344°Cat760mmHg
  • Flash Point: 130.8°C
  • Refractive Index: 1.541
  • PSA: 46.53
  • LogP: 2.72980
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